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Compound of Interest

Compound Name: 16,17-EDT

Cat. No.: B12375065

The proper disposal of 16,17-Epoxy-deoxy-23-oxotriticonazole (16,17-EDT) is crucial for
ensuring personnel safety and preventing environmental contamination. As a member of the
azole fungicide class, 16,17-EDT may exhibit persistence in the environment, potentially
contributing to the development of antifungal resistance if not handled and disposed of
correctly.[1][2] This guide provides a comprehensive overview of disposal procedures based on
best practices for hazardous pharmaceutical waste and the known properties of triazole
antifungals.

Important Notice: As of this date, a specific Safety Data Sheet (SDS) for 16,17-EDT is not
publicly available. Therefore, it is imperative to consult with your institution's Environmental
Health and Safety (EHS) department for specific guidance.[1]

Quantitative Data

Due to the absence of a publicly available Safety Data Sheet for 16,17-EDT, a comprehensive
table of quantitative data regarding its physical and chemical properties, toxicity, and other
safety parameters cannot be provided at this time. It is recommended to handle this compound
with the precautions suitable for a potentially hazardous substance.
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Data Point Value

Specific Gravity Not Available
Boiling Point Not Available
Melting Point Not Available
LD50 (Oral) Not Available
Permissible Exposure Limit (PEL) Not Available

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE)

Before handling 16,17-EDT, it is essential to wear standard laboratory PPE, including:
e Alab coat
o Safety glasses

e Chemical-resistant gloves[1]

Waste Segregation

All waste contaminated with 16,17-EDT must be segregated from other waste streams at the
point of generation.[3]

» Solid Waste: All solid materials contaminated with 16,17-EDT, such as weighing papers,
contaminated gloves, bench paper, and empty vials, should be collected in a dedicated,
clearly labeled hazardous waste container. The container must be made of a material
compatible with the chemical and have a secure lid.[1]

o Liquid Waste: All liquid waste containing 16,17-EDT, including unused stock solutions, cell
culture media, and rinsates, should be collected in a dedicated, clearly labeled hazardous
liquid waste container. Do not mix with other solvent waste streams unless explicitly
approved by your institution's EHS department.[1]
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Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "16,17-Epoxy-deoxy-23-oxotriticonazole," and any other identifiers required by
your institution.[1]

Storage

Store hazardous waste containers in a designated satellite accumulation area within the
laboratory. This area should be secure, well-ventilated, and away from general laboratory
traffic.[1][3]

Disposal Request

Once a waste container is full or ready for disposal, follow your institution's established
procedures for requesting a hazardous waste pickup, which is typically managed through the
EHS department.[1] Engage a licensed and reputable hazardous waste disposal vendor for
transportation and final disposal.[3]

Spill Management

In the event of a spill, isolate the area.

o Small Liquid Spills: Absorb the material with an inert absorbent, such as vermiculite or sand,
and place it in the hazardous solid waste container.[1]

o Large Spills: Evacuate the area and contact your institution's EHS department immediately.

[1]

Decontamination

All non-disposable equipment, such as glassware and spatulas, that has come into contact with
16,17-EDT should be decontaminated. A common procedure involves an initial rinse with a
suitable solvent (e.g., ethanol or isopropanol), followed by washing with soap and water. The
solvent rinse should be collected as hazardous liquid waste.[1]

Experimental Protocols for Degradation
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Research into the environmental fate of azole fungicides is ongoing. For instance, one study on
fluconazole, another azole antifungal, investigated its degradation through indirect
photodegradation in natural waters.[3][4] The methodology involved preparing samples in
genuine and synthetic surface waters with varying concentrations of nitrate, bicarbonate, and
dissolved organic matter, followed by measuring the degradation rates.[3] High-resolution mass
spectrometry was used to identify the transformation products.[3] It is important to note that
such experimental protocols are for research purposes and do not represent a standard

laboratory disposal method.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 16,17-
EDT in a laboratory setting.
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Caption: Decision workflow for the proper disposal of 16,17-EDT waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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